Cas no 549478-39-9 (Methyl 3-(3-Chloropropanoyl)aminothiophene-2-carboxylate)

• Product Name: Methyl 3-(3-Chloropropanoyl)aminothiophene-2-carboxylate
• CAS No: 549478-39-9
• MF: C₉H₁₀ClNO₃S
• MW: 247.698600292206
• MDL: MFCD01340734
• CID: 876158
• Update Time: 2026-04-29

Methyl 3-(3-Chloropropanoyl)aminothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(3-chloropropanamido)thiophene-2-carboxylate
• CHEMBRDG-BB 5695179
• methyl 3-(3-chloropropanoylamino)thiophene-2-carboxylate
• methyl 3-[(3-chloropropanoyl)amino]-2-thiophenecarboxylate(SALTDATA: FREE)
• Methyl 3-[(3-chloropropanoyl)amino]thiophene-2-carboxylate
• AC1NC2GM
• ALBB-003555
• BBL017764
• CTK5A2803
• MolPort-006-066-717
• SBB047031
• STK482320
• Methyl 3-(3-Chloropropanoyl)aminothiophene-2-carboxylate

• MDL： MFCD01340734
• Inchi： InChI=1S/C9H10ClNO3S/c1-14-9(13)8-6(3-5-15-8)11-7(12)2-4-10/h3,5H,2,4H2,1H3,(H,11,12)
• InChI Key： SXDNZRIBUBUMDY-UHFFFAOYSA-N
• SMILES： COC(C1=C(NC(CCCl)=O)C=CS1)=O

Computed Properties

• Exact Mass: 247.00700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 83.64000
• LogP: 2.17510

Methyl 3-(3-Chloropropanoyl)aminothiophene-2-carboxylate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on Methyl 3-(3-Chloropropanoyl)aminothiophene-2-carboxylate

Methyl 3-(3-Chloropropanoyl)aminothiophene-2-carboxylate (CAS No. 549478-39-9): A Comprehensive Overview

Methyl 3-(3-Chloropropanoyl)aminothiophene-2-carboxylate, identified by its CAS number 549478-39-9, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The presence of both amine and carboxylate functional groups, coupled with a thiophene core, makes it a versatile intermediate for various chemical transformations.

The< strong>Methyl 3-(3-Chloropropanoyl)aminothiophene-2-carboxylate molecule exhibits a rich chemical reactivity that allows for its incorporation into complex molecular architectures. The thiophene ring, a heterocyclic aromatic structure, is well-documented for its role in medicinal chemistry, particularly in the synthesis of antiviral, anticancer, and antimicrobial agents. The amine group provides a nucleophilic center for further functionalization, while the carboxylate moiety offers opportunities for salt formation and derivatization.

In recent years, there has been a surge in research focused on thiophene derivatives due to their broad spectrum of biological activities. Studies have highlighted the potential of< strong>Methyl 3-(3-Chloropropanoyl)aminothiophene-2-carboxylate as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its utility in constructing peptidomimetics and kinase inhibitors, which are crucial in targeting various diseases. The< strong>3-(3-Chloropropanoyl)aminothiophene-2-carboxylate moiety, in particular, has been found to enhance binding affinity and selectivity in drug candidates.

The< strong>CAS No. 549478-39-9 compound has also been investigated for its role in material science applications. Its ability to form stable complexes with metals and other organic molecules makes it a valuable candidate for catalytic systems. Additionally, the structural rigidity provided by the thiophene ring contributes to the stability of derived materials, making them suitable for use in electronic devices and coatings.

Advances in synthetic methodologies have further expanded the utility of< strong>Methyl 3-(3-Chloropropanoyl)aminothiophene-2-carboxylate. Modern techniques such as transition metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex derivatives. These methods have not only improved yield but also allowed for the introduction of diverse functional groups with high precision. Such advancements are critical for drug discovery pipelines, where rapid and scalable synthesis is often required.

The< strong>Methyl 3-(3-Chloropropanoyl)aminothiophene-2-carboxylate derivative has also been explored in the context of green chemistry initiatives. Researchers are increasingly focusing on sustainable synthetic routes that minimize waste and hazardous byproducts. The use of< strong>Methyl 3-(3-Chloropropanoyl)aminothiophene-2-carboxylate as an intermediate aligns with these goals, as it can be synthesized through environmentally friendly processes. This approach not only reduces the ecological footprint but also enhances the overall efficiency of pharmaceutical manufacturing.

In conclusion, the< strong>Methyl 3-(3-Chloropropanoyl)aminothiophene-2-carboxylate (CAS No. 549478-39-9) represents a multifaceted compound with significant potential across multiple disciplines. Its unique structural features and reactivity make it a valuable tool in pharmaceutical research, material science, and sustainable chemistry. As ongoing studies continue to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in scientific innovation.